Cas no 2098018-40-5 (2-Fluoro-3-(3-methylphenyl)propan-1-amine hydrochloride)

• Product Name: 2-Fluoro-3-(3-methylphenyl)propan-1-amine hydrochloride
• CAS No: 2098018-40-5
• MF: C₁₀H₁₅ClFN
• MW: 203.684205293655
• CID: 5724368
• PubChem ID: 122239732
• Update Time: 2025-08-05

2-Fluoro-3-(3-methylphenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3-(3-methylphenyl)propan-1-amine;hydrochloride
• AKOS040812911
• 2-Fluoro-3-(m-tolyl)propan-1-amine hydrochloride
• 2-fluoro-3-(3-methylphenyl)propan-1-amine hydrochloride
• F2147-5739
• starbld0013424
• 2098018-40-5
• Benzenepropanamine, β-fluoro-3-methyl-, hydrochloride (1:1)
• 2-Fluoro-3-(3-methylphenyl)propan-1-amine hydrochloride

• Inchi： 1S/C10H14FN.ClH/c1-8-3-2-4-9(5-8)6-10(11)7-12;/h2-5,10H,6-7,12H2,1H3;1H
• InChI Key： DYLPMJKKUJFZHN-UHFFFAOYSA-N
• SMILES： Cl.FC(CN)CC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 203.0877053g/mol
• Monoisotopic Mass: 203.0877053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2-Fluoro-3-(3-methylphenyl)propan-1-amine hydrochloride

Introduction to 2-Fluoro-3-(3-methylphenyl)propan-1-amine hydrochloride (CAS No. 2098018-40-5)

2-Fluoro-3-(3-methylphenyl)propan-1-amine hydrochloride, identified by its CAS number 2098018-40-5, is a fluorinated amine derivative with significant potential in the field of pharmaceutical research. This compound belongs to a class of molecules that have garnered attention due to their structural complexity and diverse biological activities. The presence of both a fluorine atom and an amine group in its molecular framework imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 2-Fluoro-3-(3-methylphenyl)propan-1-amine hydrochloride consists of a propyl chain substituted with a fluorine atom at the second carbon position and an amine group at the first carbon position, further modified by a 3-methylphenyl (m-tolyl) group at the third carbon of the propyl chain. This arrangement contributes to its ability to interact with various biological targets, including enzymes and receptors, which is a critical factor in its pharmacological profile.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic properties compared to their non-fluorinated counterparts. The fluorine atom in 2-Fluoro-3-(3-methylphenyl)propan-1-amine hydrochloride can influence the electronic distribution of the molecule, leading to more potent and selective interactions with biological targets. This feature makes it particularly attractive for the development of novel therapeutic agents.

One of the most compelling aspects of 2-Fluoro-3-(3-methylphenyl)propan-1-amine hydrochloride is its potential application in the treatment of neurological disorders. Fluorinated amines have shown promise in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. Preliminary studies suggest that this compound may exhibit properties similar to those of known psychotropic drugs, although further research is needed to fully elucidate its mechanism of action.

Additionally, the structural motif of 2-Fluoro-3-(3-methylphenyl)propan-1-amine hydrochloride has implications for its interaction with other biological targets such as kinases and G protein-coupled receptors (GPCRs). These interactions are crucial for developing drugs that can modulate signaling pathways involved in various diseases, including cancer and inflammatory conditions. The amine group provides a hydrogen bond acceptor capability, while the fluorine atom can serve as a hydrogen bond donor or participate in π-stacking interactions, enhancing binding affinity.

The synthesis of 2-Fluoro-3-(3-methylphenyl)propan-1-amine hydrochloride presents unique challenges due to the need for precise functionalization at multiple positions on the propyl chain. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions are often employed to achieve the desired regioselectivity and stereoselectivity. The hydrochloride salt form enhances the compound's solubility in aqueous solutions, making it more suitable for in vitro and in vivo studies.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacological properties of 2-Fluoro-3-(3-methylphenyl)propan-1-amine hydrochloride with greater accuracy before conducting experimental validation. Molecular docking studies have revealed potential binding modes with various targets, providing insights into how modifications to the molecular structure could optimize its activity. These computational approaches are complemented by experimental techniques such as X-ray crystallography, which can provide high-resolution structures of protein-ligand complexes.

In clinical settings, 2-Fluoro-3-(3-methylphenyl)propan-1-amine hydrochloride is being evaluated as a potential therapeutic agent through preclinical trials. These trials aim to assess its efficacy and safety profile in animal models before human testing can begin. The compound's ability to cross the blood-brain barrier is particularly noteworthy, as it suggests that it may be effective against central nervous system disorders without significant systemic side effects.

The development of novel pharmaceuticals relies heavily on access to high-quality starting materials like 2-Fluoro-3-(3-methylphenyl)propan-1-amine hydrochloride. Manufacturers specializing in fine chemicals must adhere to stringent quality control measures to ensure that these compounds meet the requirements for pharmaceutical use. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are employed to verify the purity and identity of these compounds.

The future prospects for 2-Fluoro-3-(3-methylphenyl)propan-1-amine hydrochloride are promising, given its unique structural features and potential therapeutic applications. Ongoing research is focused on optimizing its pharmacological properties through structure-based drug design approaches. By leveraging both experimental and computational methods, scientists hope to develop derivatives that exhibit improved potency, selectivity, and tolerability.

In conclusion,2-Fluoro--(m-tolyl)-propylamine hydrochloride (CAS No 2098018405) represents an exciting opportunity for innovation in pharmaceutical research Its combination off features positions it as a versatile scaffold for developing new treatments across multiple therapeutic areas Further exploration into its mechanisms off action will undoubtedly yield valuable insights into treating complex diseases